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molecular formula C10H14O2 B1271433 (3-Isopropoxyphenyl)methanol CAS No. 26066-15-9

(3-Isopropoxyphenyl)methanol

Cat. No. B1271433
CAS RN: 26066-15-9
M. Wt: 166.22 g/mol
InChI Key: RUGUAVWZSRINHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08367708B2

Procedure details

To a solution of methyl 3-hydroxybenzoate (500 mg) in dimethylformamide (5 ml), 0.463 ml of 2-bromopropane and 197 mg of sodium hydride were added under ice-cooling, and the reaction solution was stirred at room temperature for 5 hours. To the reaction solution was added 10% aqueous citric acid, and the mixture was extracted with ethyl acetate. The combined organic layers were washed with a saturated saline solution and dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to afford a crude product as a yellow oil. To a solution of lithium aluminum hydride (250 mg) in tetrahydrofuran (3 ml), a solution of the crude product in tetrahydrofuran (2 ml) was added under ice-cooling, and the reaction solution was stirred at room temperature for 1 hour. To the reaction solution was added sodium sulfate decahydrate, and the mixture was stirred at the same temperature for 1 hour. The reaction solution was Celite-filtered, and the filtrate was distilled off under reduced pressure. The residue obtained was purified by silica gel column chromatography (eluent: hexane/ethyl acetate (98:2-30:70)) to afford the title compound as a colorless oil.
Name
methyl 3-hydroxybenzoate
Quantity
500 mg
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
197 mg
Type
reactant
Reaction Step One
Name
dimethylformamide
Quantity
5 mL
Type
solvent
Reaction Step One
Name
2-bromopropane
Quantity
0.463 mL
Type
solvent
Reaction Step One
Name
citric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
lithium aluminum hydride
Quantity
250 mg
Type
reactant
Reaction Step Three
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
tetrahydrofuran
Quantity
3 mL
Type
solvent
Reaction Step Three
Name
tetrahydrofuran
Quantity
2 mL
Type
solvent
Reaction Step Three
Name
sodium sulfate decahydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:3]=[C:4]([CH:9]=[CH:10][CH:11]=1)[C:5]([O:7]C)=O.[H-].[Na+].[C:14](O)(=O)[CH2:15][C:16](CC(O)=O)(C(O)=O)O.[H-].[Al+3].[Li+].[H-].[H-].[H-].O.O.O.O.O.O.O.O.O.O.S([O-])([O-])(=O)=O.[Na+].[Na+]>CN(C)C=O.BrC(C)C.O1CCCC1>[CH:15]([O:1][C:2]1[CH:3]=[C:4]([CH2:5][OH:7])[CH:9]=[CH:10][CH:11]=1)([CH3:16])[CH3:14] |f:1.2,4.5.6.7.8.9,10.11.12.13.14.15.16.17.18.19.20.21.22|

Inputs

Step One
Name
methyl 3-hydroxybenzoate
Quantity
500 mg
Type
reactant
Smiles
OC=1C=C(C(=O)OC)C=CC1
Name
sodium hydride
Quantity
197 mg
Type
reactant
Smiles
[H-].[Na+]
Name
dimethylformamide
Quantity
5 mL
Type
solvent
Smiles
CN(C=O)C
Name
2-bromopropane
Quantity
0.463 mL
Type
solvent
Smiles
BrC(C)C
Step Two
Name
citric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CC(O)(C(=O)O)CC(=O)O)(=O)O
Step Three
Name
lithium aluminum hydride
Quantity
250 mg
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
tetrahydrofuran
Quantity
3 mL
Type
solvent
Smiles
O1CCCC1
Name
tetrahydrofuran
Quantity
2 mL
Type
solvent
Smiles
O1CCCC1
Step Four
Name
sodium sulfate decahydrate
Quantity
0 (± 1) mol
Type
reactant
Smiles
O.O.O.O.O.O.O.O.O.O.S(=O)(=O)([O-])[O-].[Na+].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction solution was stirred at room temperature for 5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The combined organic layers were washed with a saturated saline solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
DISTILLATION
Type
DISTILLATION
Details
The solvent was distilled off under reduced pressure
CUSTOM
Type
CUSTOM
Details
to afford a crude product as a yellow oil
TEMPERATURE
Type
TEMPERATURE
Details
cooling
STIRRING
Type
STIRRING
Details
the reaction solution was stirred at room temperature for 1 hour
Duration
1 h
STIRRING
Type
STIRRING
Details
the mixture was stirred at the same temperature for 1 hour
Duration
1 h
FILTRATION
Type
FILTRATION
Details
The reaction solution was Celite-filtered
DISTILLATION
Type
DISTILLATION
Details
the filtrate was distilled off under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue obtained
CUSTOM
Type
CUSTOM
Details
was purified by silica gel column chromatography (eluent: hexane/ethyl acetate (98:2-30:70))

Outcomes

Product
Details
Reaction Time
 5 h
Name
title compound
Type
product
Smiles
C(C)(C)OC=1C=C(C=CC1)CO

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.